1-(1-ethylpiperidin-4-yl)-1H-pyrazol-5-amine

• IUPAC Name: 2-(1-ethylpiperidin-4-yl)pyrazol-3-amine
• InChI: InChI=1S/C10H18N4/c1-2-13-7-4-9(5-8-13)14-10(11)3-6-12-14/h3,6,9H,2,4-5,7-8,11H2,1H3
• InChI Key: DVTSSWXYSFLILI-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC(CC1)N2C(=CC=N2)N
• Molecular Formula: C10H18N4
• Molecular Weight: 194.28 g/mol

Description

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

Piperidones, which are precursors to the piperidine ring, are of particular interest due to their unique biochemical properties. They are generally prepared from a domino reaction of aldehyde, ketone, and ammonium acetate in alcohol by reflux heating.

Molecular Structure Analysis

The molecular structure of such compounds is typically analyzed using computational methods. For example, the B3LYP/cc-pVDZ basis set was used to optimize the best results for similar compounds.

Chemical Reactions Analysis

Intramolecular and intermolecular reactions lead to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Physical And Chemical Properties Analysis

The physical and chemical properties of such compounds can be determined using various computational and experimental methods. For example, the molecular weight, XLogP3-AA, hydrogen bond donor count, hydrogen bond acceptor count, rotatable bond count, exact mass, and monoisotopic mass can be computed.

Safety And Hazards

The safety and hazards of such compounds would typically be determined through experimental testing and regulatory review. For example, some compounds may have hazard statements associated with them.

Future Directions

The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. Moreover, the pharmaceutical applications of synthetic and natural piperidines were covered, as well as the latest scientific advances in the discovery and biological evaluation of potential drugs containing piperidine moiety.